Cas no 887214-97-3 (2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 887214-97-3
• MF: C₂₁H₁₈FN₃O₃S
• MW: 411.449326992035
• CID: 6602320
• PubChem ID: 7200134
• Update Time: 2025-10-30

2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• AB00676982-01
• F1882-0171
• HMS1655K18
• 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-3-(2-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one
• 2-((2-(1,3-dioxolan-2-yl)ethyl)thio)-3-(2-fluorophenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• AKOS024616963
• 2-{[2-(1,3-dioxolan-2-yl)ethyl]sulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 887214-97-3

• Inchi： 1S/C21H18FN3O3S/c22-14-6-2-4-8-16(14)25-20(26)19-18(13-5-1-3-7-15(13)23-19)24-21(25)29-12-9-17-27-10-11-28-17/h1-8,17,23H,9-12H2
• InChI Key： WMCKUPUURHIPIZ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=CC=1F)=O)CCC1OCCO1

Computed Properties

• Exact Mass: 411.10529078g/mol
• Monoisotopic Mass: 411.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

Comprehensive Overview of 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 887214-97-3)

The compound 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS No. 887214-97-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrimidoindole core with a fluorophenyl substituent and a dioxolane-containing side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and targeted therapy development.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer therapeutics. The structural features of 887214-97-3 align with these trends, as its pyrimido[5,4-b]indole scaffold is known to interact with ATP-binding sites in kinases. This has sparked interest in its potential as a lead compound for treating diseases like autoimmune disorders and metabolic syndromes. Computational studies and QSAR modeling further highlight its binding affinity, positioning it as a candidate for high-throughput screening.

The synthesis of 2-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-3-(2-fluorophenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves multi-step organic reactions, including cyclocondensation and sulfur alkylation. The presence of the 1,3-dioxolane group enhances its solubility, addressing a common challenge in drug formulation. Meanwhile, the 2-fluorophenyl moiety contributes to its metabolic stability, a critical factor in ADME profiling. These attributes make it a versatile intermediate for derivatization, catering to the growing need for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 887214-97-3 is gaining traction in contract research organizations (CROs) and pharmaceutical outsourcing. Its application extends to proteomics and biomarker discovery, where its fluorescence properties (due to the indole ring) enable detection in bioimaging assays. Additionally, its compatibility with green chemistry principles—such as solvent-free synthesis—resonates with the global push for sustainable drug development.

Frequently asked questions about this compound include its purity specifications, handling protocols, and commercial availability. Analytical techniques like HPLC and LC-MS are typically employed for quality control, ensuring reproducibility in research. As interest in personalized medicine grows, 887214-97-3 is poised to play a pivotal role in the design of next-generation therapeutic agents, bridging gaps between chemical biology and clinical translation.